Daunomycinone-d3 Daunomycinone-d3
Brand Name: Vulcanchem
CAS No.: 1217860-39-3
VCID: VC0030072
InChI: InChI=1S/C21H18O8/c1-8(22)21(28)6-10-13(11(23)7-21)19(26)16-15(18(10)25)17(24)9-4-3-5-12(29-2)14(9)20(16)27/h3-5,11,23,25-26,28H,6-7H2,1-2H3/t11-,21-/m0/s1/i2D3
SMILES: CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)O)O
Molecular Formula: C21H18O8
Molecular Weight: 401.385

Daunomycinone-d3

CAS No.: 1217860-39-3

Cat. No.: VC0030072

Molecular Formula: C21H18O8

Molecular Weight: 401.385

* For research use only. Not for human or veterinary use.

Daunomycinone-d3 - 1217860-39-3

Specification

CAS No. 1217860-39-3
Molecular Formula C21H18O8
Molecular Weight 401.385
IUPAC Name (7S,9S)-9-acetyl-6,7,9,11-tetrahydroxy-4-(trideuteriomethoxy)-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C21H18O8/c1-8(22)21(28)6-10-13(11(23)7-21)19(26)16-15(18(10)25)17(24)9-4-3-5-12(29-2)14(9)20(16)27/h3-5,11,23,25-26,28H,6-7H2,1-2H3/t11-,21-/m0/s1/i2D3
Standard InChI Key YOFDHOWPGULAQF-QRKUCEJGSA-N
SMILES CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)O)O

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